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Compound of Interest

Compound Name: 4-Isopropylbenzylamine

Cat. No.: B1295359 Get Quote

An In-depth Technical Guide to 4-
Isopropylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylbenzylamine, a

substituted benzylamine compound. This document outlines its chemical and physical

properties, available toxicological data, and relevant experimental protocols. It is intended to

serve as a valuable resource for professionals in research and development.

Core Chemical and Physical Properties
4-Isopropylbenzylamine is a chemical compound with the molecular formula C10H15N. It is a

structural isomer of N-isopropylbenzylamine and methamphetamine. While it has applications

as a precursor and intermediate in organic synthesis, it is crucial to distinguish it from its more

extensively studied isomer, N-isopropylbenzylamine, particularly in biological contexts.
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Property Value Citation(s)

CAS Number 4395-73-7 [1]

Molecular Formula C10H15N [1]

Molecular Weight 149.24 g/mol [1]

Physical State Liquid

Appearance Colorless

Purity Min. 98.0% (GC, T)

Refractive Index 1.52

Specific Gravity 0.94

Boiling Point 85-95°C at 5 mmHg

Flash Point 97.5°C

Vapor Pressure 0.0687 mmHg at 25°C

Toxicological Profile and Biological Activity of
Isomer N-Isopropylbenzylamine
It is critical to note that the majority of toxicological and biological research has been conducted

on the isomer N-Isopropylbenzylamine (CAS: 102-97-6), due to its use as an adulterant for

methamphetamine.[2][3] While these findings are not directly applicable to 4-
Isopropylbenzylamine, they provide a framework for potential areas of investigation.

Anecdotal reports from users of N-isopropylbenzylamine suggest side effects such as

headaches and confusion.[2] Laboratory studies on neuronal cell lines (SN4741, SH-SY5Y, and

PC12) have shown that N-isopropylbenzylamine can induce cell death.[4] The mechanism of

this toxicity is believed to be linked to an increase in intracellular nitric oxide (NO) levels

through the activation of neuronal nitric oxide synthase (nNOS).[4][5][6]
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Biological
Target/Effect (for N-
Isopropylbenzylami
ne)

Finding Cell Lines Studied Citation(s)

Cytotoxicity

Induces cell death

with an IC50 of

approximately 1-3

mM.

SN4741, SH-SY5Y,

PC12
[4]

Nitric Oxide (NO)

Production

Time- and

concentration-

dependently increases

intracellular NO.

SN4741 [4]

nNOS Expression

Facilitates the

expression of

neuronal nitric oxide

synthase.

SN4741 [4]

Abuse Potential

Induces conditioned

place preference in

animal models,

suggesting reinforcing

effects.

- [6][7]

Psychomotor

Stimulation

Potency of

psychomotor

stimulation and

reinforcing

effectiveness are

lower than those of

methamphetamine.

- [7]

Experimental Protocols
Synthesis of N-Isopropylbenzylamine via Reductive
Amination
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This protocol describes a general method for the synthesis of N-isopropylbenzylamine, which

could be adapted for 4-isopropylbenzylamine.

Materials:

Appropriate carbonyl compound (1 mmol)

2,2,2-Trifluoroethanol (TFE) (2 mL)

Appropriate amine (1 mmol)

Sodium borohydride (NaBH4) (1.2 mmol)

Hexane

Ethyl acetate (EtOAc)

Procedure:

A solution of the carbonyl compound in TFE is magnetically stirred at 35-40°C.[8][9]

After 5 minutes, the amine is added, and the mixture is vigorously stirred.[8][9]

After another 5 minutes, NaBH4 is added.[8][9]

The reaction progress is monitored by Thin Layer Chromatography (TLC) using a hexane-

EtOAc (4:1) mobile phase.[8][9]

Upon completion, the mixture is filtered, and the residue is washed with TFE.[8][9]

The solvent is removed by distillation.[8][9]

If necessary, the crude product can be purified by crystallization or silica gel column

chromatography with an EtOAc-hexane eluent.[8][9]

Cell Viability Assay (MTT Assay) for N-
Isopropylbenzylamine
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This protocol was used to determine the cytotoxicity of N-isopropylbenzylamine in neuronal cell

lines.

Procedure:

Neuronal cell lines (SN4741, SH-SY5Y, or PC12) are cultured under standard conditions.

The cells are incubated with varying concentrations of N-isopropylbenzylamine for 24 hours.

[4]

Following incubation, the cell viability is assessed using an MTT assay.[4]

The IC50 value, the concentration at which 50% of cell viability is lost, is then calculated.[4]
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Reductive Amination Workflow

Start: Carbonyl Compound
and Amine
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Add NaBH4
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Caption: A generalized workflow for the synthesis of benzylamines via reductive amination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1295359?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Toxicological Pathway of N-Isopropylbenzylamine

N-Isopropylbenzylamine

Neuronal Nitric Oxide
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Caption: The proposed mechanism of N-isopropylbenzylamine-induced neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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